N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-(4-propan-2-ylphenoxy)acetate
• InChI: InChI=1S/C19H22N2O4/c1-13(2)14-4-10-17(11-5-14)24-12-18(22)25-21-19(20)15-6-8-16(23-3)9-7-15/h4-11,13H,12H2,1-3H3,(H2,20,21)
• InChI Key: KFRKUSSAVOZBSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)ON=C(C2=CC=C(C=C2)OC)N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)O/N=C(/C2=CC=C(C=C2)OC)\N
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

N-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide, also known as Compound A, is a synthetic small molecule that has been studied for its potential use in various scientific research applications. This compound has shown promising results in a range of studies, including those related to cancer, inflammation, and metabolic disorders. In

Mechanism of Action

The mechanism of action of N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A is not fully understood, but studies have shown that it targets several pathways involved in cancer and inflammation. N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. Additionally, N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A has been shown to activate AMP-activated protein kinase (AMPK), a protein that regulates energy metabolism and is involved in the development of metabolic disorders.
Biochemical and Physiological Effects:
N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A has been shown to have several biochemical and physiological effects. In cancer cells, N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A has been shown to induce apoptosis and inhibit cell proliferation. Inflammatory cells, such as macrophages, have been shown to be inhibited by N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A. Additionally, N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A has been shown to regulate glucose and lipid metabolism, making it a potential treatment for metabolic disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A in lab experiments is its high purity and yield. Additionally, N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A has been shown to be stable under a range of conditions, making it suitable for use in a variety of experiments. However, one limitation of using N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A is its cost, which may limit its use in some experiments.

Future Directions

There are several future directions for research on N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A. One area of research is in the development of new cancer treatments. Studies have shown that N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A has anti-tumor properties, and further research may lead to the development of new cancer treatments. Additionally, research on the use of N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A in the treatment of inflammatory and metabolic disorders is ongoing. Further research may also focus on the optimization of the synthesis method to reduce the cost of producing N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A.
In conclusion, N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A is a synthetic small molecule that has shown promising results in various scientific research applications. Its anti-tumor and anti-inflammatory properties make it a potential treatment for cancer and inflammatory diseases. Additionally, its ability to regulate glucose and lipid metabolism makes it a potential treatment for metabolic disorders. Further research is needed to fully understand the mechanism of action of N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A and its potential uses in scientific research.

Synthesis Methods

The synthesis of N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A involves several steps, including the reaction of 4-methoxyphenyl isocyanate with 4-isopropylphenol in the presence of a base to form the intermediate compound. This intermediate is then reacted with acetyl chloride to form the final product, N-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide. The synthesis method has been optimized to produce high yields of pure N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A, making it suitable for use in scientific research.

Scientific Research Applications

N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A has been studied for its potential use in various scientific research applications. One of the most promising areas of research is in the field of cancer. Studies have shown that N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A has anti-tumor properties and can induce apoptosis in cancer cells. Additionally, N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. In the field of metabolic disorders, N'-{[(4-isopropylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide A has been studied for its potential use in treating obesity and type 2 diabetes.